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Compound of Interest

Compound Name: 2,4-Diacetoxypentane

Cat. No.: B1295394 Get Quote

An in-depth analysis of the chemical compound 2,4-diacetoxypentane reveals a notable

scarcity of information in publicly accessible chemical databases and scientific literature under

this specific name. This suggests that "2,4-diacetoxypentane" may be a less common or

potentially misidentified compound. In contrast, the closely related structure, 2,4-

dimethylpentane, is a well-documented and widely studied hydrocarbon. This guide will focus

on providing comprehensive technical information on 2,4-dimethylpentane, a structural isomer

of heptane.

2,4-Dimethylpentane: A Technical Overview
CAS Number: 108-08-7[1][2][3][4][5][6][7][8]

Molecular Structure:

2,4-Dimethylpentane is a branched-chain alkane with the chemical formula C₇H₁₆.[1][2][4][6][9]

Its structure consists of a five-carbon pentane chain with two methyl groups attached to the

second and fourth carbon atoms.

Synonyms: Diisopropylmethane[1][4]

Physicochemical Properties
A summary of the key physicochemical properties of 2,4-dimethylpentane is presented in Table

1. This data is essential for researchers and chemists in designing experiments and

understanding its behavior as a solvent or reagent.
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Property Value Reference

Molecular Weight 100.20 g/mol [1][3]

Boiling Point 79°C to 80°C [4]

Melting Point ~ -123°C [4]

Density 0.67 g/mL [4]

Flash Point -12°C (10°F) [4]

Refractive Index 1.382 [4]

Solubility

Soluble in acetone, benzene,

chloroform, alcohol, and ether.

Insoluble in water.

[2][4]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of chemical compounds.

The following table summarizes available spectroscopic information for 2,4-dimethylpentane.

Spectrum Type Key Features

¹H NMR (90 MHz, CDCl₃)

Shifts [ppm]: 0.82, 0.85, 0.87, 0.89, 0.95, 0.96,

1.04, 1.11, 1.12, 1.48, 1.56, 1.58, 1.63, 1.64,

1.70, 1.71[1]

¹³C NMR (15.09 MHz, CDCl₃) Shifts [ppm]: 22.87, 25.60, 48.85[1]

Mass Spectrum (GC)
Available through spectral databases such as

SpectraBase.[6]

Experimental Protocols
While specific, detailed experimental protocols for complex biological signaling pathways

involving 2,4-dimethylpentane are not applicable due to its nature as a simple alkane, its

synthesis and analysis are of significant interest.
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Synthesis of 2,4-Dimethylpentane
One common method for the industrial production of 2,4-dimethylpentane is the alkylation of

isobutane with propylene. This process is typically catalyzed by strong acids such as sulfuric

acid or hydrofluoric acid.

Reaction: C₄H₁₀ (isobutane) + C₃H₆ (propylene) → C₇H₁₆ (2,4-dimethylpentane and other

isomers)

General Procedure:

The isobutane and propylene feedstocks are cooled and mixed in the presence of the acid

catalyst in a reactor.

The reaction is carried out at low temperatures (e.g., 5-10°C for H₂SO₄) to minimize side

reactions.[10]

The hydrocarbon phase is separated from the acid phase.

The hydrocarbon mixture is then fractionated to isolate 2,4-dimethylpentane from other

heptane isomers and unreacted hydrocarbons.

The following diagram illustrates a simplified workflow for the synthesis of 2,4-dimethylpentane.

Simplified workflow for the synthesis of 2,4-Dimethylpentane.

Applications in Research and Drug Development
As a hydrocarbon, 2,4-dimethylpentane's primary roles in research and industry are as a

solvent and a component of fuel.

Solvent: Due to its nonpolar nature, it can be used as a solvent for nonpolar compounds in

various chemical reactions and extractions.[2]

Fuel Component: It is a component of gasoline and other fuels. Its branched structure

contributes to a higher octane rating.

Chemical Intermediate: It can be used as a starting material or intermediate in the synthesis

of other chemical compounds.
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In the context of drug development, while not a direct therapeutic agent, it may be used as a

solvent in the synthesis or purification of active pharmaceutical ingredients (APIs). Its well-

defined physical properties make it a predictable component in such processes.

Safety and Handling
2,4-Dimethylpentane is a highly flammable liquid and vapor.[3][11] It is also classified as a skin

irritant and may cause lung damage if swallowed.[3][11] Appropriate personal protective

equipment, including gloves, eye protection, and respiratory protection in case of high vapor

concentrations, should be used when handling this chemical.[3] It should be stored in a cool,

dry, well-ventilated area away from sources of ignition.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and molecular structure of 2,4-
diacetoxypentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295394#cas-number-and-molecular-structure-of-2-
4-diacetoxypentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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